Cas no 1805156-69-7 (Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1805156-69-7
• MF: C₁₁H₉ClF₅NO₃
• MW: 333.639079809189
• CID: 4812596
• Update Time: 2025-05-20

Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H9ClF5NO3/c1-20-7(19)2-5-4-18-6(3-12)8(10(13)14)9(5)21-11(15,16)17/h4,10H,2-3H2,1H3
• InChI Key： QKWYSXYTICMAPV-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C(=CN=1)CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 2.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate

Professional Introduction to Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1805156-69-7)

Methyl 2-(chloromethyl)-3-()-4-()pyridine-5-acetate, with the CAS number 1805156-69-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural features of Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of multiple fluorinated substituents, particularly and groups, enhances its chemical reactivity and stability, making it an attractive candidate for further derivatization and functionalization.

In recent years, there has been a growing interest in the development of novel compounds with enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into organic molecules is a well-established strategy to achieve these objectives. Fluorinated compounds often exhibit increased lipophilicity, reduced metabolic degradation, and improved binding affinity to biological targets. This makes Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate a promising candidate for the design of next-generation pharmaceuticals.

The compound's unique structural framework also positions it as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways. For instance, pyridine derivatives have been extensively studied for their potential applications in oncology, neurology, and anti-inflammatory therapies. The specific arrangement of functional groups in Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate allows for the facile introduction of additional pharmacophores, enabling the development of tailored therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of this compound. These tools have enabled researchers to predict the biological activity and interaction patterns of Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate with target proteins, facilitating the rational design of novel drug candidates. Such computational approaches are increasingly integrated into drug discovery pipelines, streamlining the process of identifying promising compounds for further investigation.

The synthetic methodologies employed in the preparation of Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate are also worth mentioning. The synthesis typically involves multi-step reactions, including condensation, halogenation, and fluorination processes. Each step is carefully optimized to ensure high yield and purity, which are crucial for pharmaceutical applications. The use of advanced catalytic systems and green chemistry principles has further refined these synthetic routes, making them more efficient and environmentally sustainable.

In conclusion, Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1805156-69-7) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features, combined with its potential as a versatile intermediate, make it an invaluable asset in the development of novel therapeutic agents. As research in this area continues to evolve, compounds like this are expected to play a pivotal role in addressing unmet medical needs and improving patient outcomes.